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Compound of Interest

Compound Name:
Lenalidomide-C4-NH2

hydrochloride

Cat. No.: B8085341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of Lenalidomide-
C4-NH2 hydrochloride, a crucial parameter for researchers in drug discovery and

development, particularly in the field of targeted protein degradation.

Introduction
Lenalidomide-C4-NH2 hydrochloride is a derivative of Lenalidomide, a well-known

immunomodulatory drug. This particular derivative incorporates a C4-amine linker, making it a

versatile building block in the synthesis of bifunctional molecules such as PROteolysis

TArgeting Chimeras (PROTACs). Accurate knowledge of the molecular weight is fundamental

for a wide range of applications, including quantitative analysis, solution preparation, and

stoichiometric calculations in synthetic protocols.

Molecular Composition and Structure
Lenalidomide-C4-NH2 hydrochloride is comprised of three key components: the

Lenalidomide core, a four-carbon (C4) alkyl linker, and a terminal amine group, which is

protonated to form the hydrochloride salt.

The molecular formula for the free base form, Lenalidomide-C4-NH2, is C17H21N3O3[1]. The

hydrochloride salt is formed by the reaction of the terminal amine with hydrochloric acid (HCl).
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This results in the addition of one hydrogen atom and one chlorine atom to the molecular

formula.

Therefore, the molecular formula for Lenalidomide-C4-NH2 hydrochloride is

C17H22ClN3O3.

Calculation of Molecular Weight
The molecular weight is the sum of the atomic weights of all atoms in the molecule. The

standard atomic weights of the constituent elements are provided by the International Union of

Pure and Applied Chemistry (IUPAC).

The atomic weights used for this calculation are:

Carbon (C): 12.011 u[2][3][4][5][6]

Hydrogen (H): 1.008 u[7][8][9]

Chlorine (Cl): 35.453 u[10][11][12][13][14]

Nitrogen (N): 14.007 u[15][16][17][18]

Oxygen (O): 15.999 u[19][20][21][22][23]

The calculation is performed as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of Cl atoms × Atomic weight of Cl) + (Number of N atoms × Atomic weight of N) +

(Number of O atoms × Atomic weight of O)

(17 × 12.011) + (22 × 1.008) + (1 × 35.453) + (3 × 14.007) + (3 × 15.999) = 351.834 g/mol

Data Presentation
For clarity and ease of reference, the quantitative data related to the molecular weight of

Lenalidomide-C4-NH2 hydrochloride is summarized in the tables below.

Table 1: Atomic Composition of Lenalidomide-C4-NH2 Hydrochloride
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Element Symbol Count

Carbon C 17

Hydrogen H 22

Chlorine Cl 1

Nitrogen N 3

Oxygen O 3

Table 2: Calculation of Molecular Weight

Element Count
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon 17 12.011 204.187

Hydrogen 22 1.008 22.176

Chlorine 1 35.453 35.453

Nitrogen 3 14.007 42.021

Oxygen 3 15.999 47.997

Total 351.834

Experimental Protocols
The determination of the molecular weight of a well-defined chemical compound like

Lenalidomide-C4-NH2 hydrochloride is typically a theoretical calculation based on its known

molecular formula and the standard atomic weights of its constituent elements.

In a research and development setting, the identity and purity of a synthesized batch of this

compound would be confirmed using various analytical techniques. While these methods

confirm the structure and thus the molecular weight, they are not "experiments to determine the

molecular weight" in the classical sense.

Common analytical methods for structural confirmation include:
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Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of

ions and is the most direct experimental method for confirming the molecular weight of a

compound. For Lenalidomide-C4-NH2 hydrochloride, a high-resolution mass spectrum

would be expected to show a prominent ion corresponding to the mass of the protonated

molecule (the free base plus a proton, [M+H]+).

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are

used to elucidate the chemical structure of the molecule, confirming the connectivity of the

atoms and thus validating the molecular formula from which the molecular weight is

calculated.

Elemental Analysis: This method provides the percentage composition of the elements

(carbon, hydrogen, nitrogen, etc.) in the compound. The experimental percentages can be

compared with the theoretical percentages calculated from the molecular formula to confirm

its accuracy.

Visualization
The following diagram illustrates the logical relationship between the constituent parts of

Lenalidomide-C4-NH2 hydrochloride.
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Conceptual components of Lenalidomide-C4-NH2 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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